Cas no 70938-05-5 (Butanoic acid, 3-oxo-,tetradecyl ester)

• Product name: Butanoic acid, 3-oxo-,tetradecyl ester
• CAS No: 70938-05-5
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 570832
• PubChem ID: 3018053

Butanoic acid, 3-oxo-,tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,tetradecyl ester
• tetradecyl 3-oxobutanoate
• tetradecyl acetoacetate
• 70938-05-5
• DTXSID80991220
• Butanoic acid, 3-oxo-, tetradecyl ester
• NS00063426
• SCHEMBL6907135
• EINECS 275-030-2
• FUCMCKCYPNPVSS-UHFFFAOYSA-N
• G65429

• Inchi： InChI=1S/C18H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-21-18(20)16-17(2)19/h3-16H2,1-2H3
• InChI Key： FUCMCKCYPNPVSS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOC(=O)CC(=O)C

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Butanoic acid, 3-oxo-,tetradecyl ester

Butanoic acid, 3-oxo-, tetradecyl ester (CAS No. 70938-05-5): An Overview

Butanoic acid, 3-oxo-, tetradecyl ester (CAS No. 70938-05-5) is a specialized organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a member of the ester family and is characterized by its unique chemical structure, which includes a 3-oxo butanoic acid moiety and a tetradecyl group. The combination of these functional groups imparts distinct properties that make it a valuable component in various applications.

The chemical formula of Butanoic acid, 3-oxo-, tetradecyl ester is C18H34O3, and it has a molecular weight of approximately 298.46 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. Its physical and chemical properties, such as solubility in organic solvents and its stability under various conditions, have been extensively studied to understand its behavior in different environments.

In recent years, the interest in Butanoic acid, 3-oxo-, tetradecyl ester has grown due to its potential applications in the development of new pharmaceuticals and cosmetics. One of the key areas of research has been its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used as a building block for the synthesis of anti-inflammatory agents and other therapeutic molecules.

The biological activity of Butanoic acid, 3-oxo-, tetradecyl ester has also been explored in several preclinical studies. Research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of drugs targeting conditions such as arthritis and other inflammatory diseases.

Beyond its pharmaceutical applications, Butanoic acid, 3-oxo-, tetradecyl ester has found use in the cosmetics industry due to its emollient properties and ability to enhance the texture and stability of formulations. It is often incorporated into creams, lotions, and other personal care products to improve their performance and user experience.

The synthesis of Butanoic acid, 3-oxo-, tetradecyl ester involves several well-documented methods. One common approach is the esterification reaction between 3-oxobutanoic acid and tetradecanol using an appropriate catalyst. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and environmental impact, Butanoic acid, 3-oxo-, tetradecyl ester is generally considered safe when handled according to standard laboratory practices. However, it is important to follow proper safety protocols to minimize any potential risks associated with its use. Regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established guidelines for the safe handling and disposal of this compound.

The future prospects for Butanoic acid, 3-oxo-, tetradecyl ester are promising. Ongoing research continues to uncover new applications and potential benefits in various industries. For example, recent studies have explored its use as a precursor for novel materials with unique properties, such as self-healing polymers and advanced coatings.

In conclusion, Butanoic acid, 3-oxo-, tetradecyl ester (CAS No. 70938-05-5) is a versatile compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, and cosmetics. Its unique chemical structure and properties make it an important component in the development of new products and technologies. As research in this area continues to advance, it is likely that we will see even more innovative uses for this compound in the future.